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Compound of Interest

Compound Name: 3-(Chloromethyl)phenyl acetate

CAS No.: 4530-44-3

Cat. No.: B3267556

Get Quote

Executive Summary
3-(Chloromethyl)phenyl acetate (CAS 4530-44-3) is a specialized chemical intermediate

used primarily as a "masked" bifunctional building block in medicinal chemistry. Unlike its para-

isomer (CAS 39720-27-9), which is a commoditized reagent, the meta-isomer is classified as a

Tier 2/3 Building Block. It is typically not available for same-day shipping from major catalog

distributors (e.g., Sigma-Aldrich core stock) but is readily sourced through specialized diversity

vendors such as Enamine, Protheragen, and CymitQuimica.

Key Procurement Insight: The commercial scarcity relative to the para-isomer is driven by

synthetic utility, not difficulty. The compound serves as a stable precursor to 3-hydroxybenzyl

functionalization, preventing self-polymerization inherent to the unprotected 3-

(chloromethyl)phenol.

Chemical Identity & Physical Profile
Before procurement, verify the exact isomerism. Confusion with the para-isomer or methoxy-

analogs is a common procurement error.
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Property Data

Chemical Name 3-(Chloromethyl)phenyl acetate

Synonyms
m-Acetoxybenzyl chloride; Acetic acid 3-

chloromethylphenyl ester

CAS Number 4530-44-3

Molecular Formula

C

H

ClO

Molecular Weight 184.62 g/mol

Physical State
Colorless to pale yellow liquid (or low-melting

solid)

Solubility
Soluble in DCM, EtOAc, DMSO; Reacts with

water/alcohols

Stability
Moisture Sensitive (Hydrolysis of ester and alkyl

chloride)

Commercial Landscape Analysis
The supply chain for 3-(Chloromethyl)phenyl acetate is bifurcated between "In-Stock

Diversity" and "Custom Synthesis."

Primary Suppliers (Verified)
Enamine: Often holds the largest stock of this specific CAS as part of their "Building Blocks"

library (Cat# ENAH304547A0).

Protheragen: Lists the compound specifically for research applications.

CymitQuimica: Acts as a European distributor for various synthesis labs.

Supply Chain Decision Matrix
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The following decision tree illustrates the logic for sourcing this compound based on project

timeline and scale.

Requirement:
3-(Chloromethyl)phenyl acetate

Check Tier 1
(Sigma/Fisher)

Check Tier 2
(Enamine/Combi-Blocks)

Not Found (Likely)
In Stock?

Direct Order
(Lead time: 1-2 weeks)Yes

Custom Synthesis
(Lead time: 4-6 weeks)

No (Scale >100g)

In-House Synthesis
(See Protocol Below)

No (Scale <10g)

Click to download full resolution via product page

Figure 1: Procurement decision logic for CAS 4530-44-3. Note that Tier 1 suppliers often list

this item but fulfill it via third-party agreements (Tier 2).

Technical Evaluation: Synthesis & Stability
Understanding the synthesis is critical for Quality Assurance (QA) because it predicts the

impurities you will encounter in a commercial batch.

Why the Acetate? (The "Masking" Strategy)
You cannot buy 3-(chloromethyl)phenol easily. Why?

Mechanism: The phenolic hydroxyl group is a nucleophile; the chloromethyl group is an

electrophile.

Result: In a free phenol state, molecule A reacts with molecule B, leading to rapid,

uncontrollable polymerization (Bakelite-type formation).

Solution: The acetate group protects the phenol, shutting down its nucleophilicity. This allows

the benzyl chloride moiety to exist stably.

Synthetic Routes & Impurity Profiling
Commercial batches are typically produced via one of two routes.
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Route A: Radical Halogenation
(Industrial Scale)

m-Cresyl Acetate

NCS or SO2Cl2
Radical Initiator

3-(Chloromethyl)phenyl acetate
(Target)

Impurity: Dichloromethyl analog
(Over-chlorination) Impurity: Ring Chlorination

Route B: Alcohol Activation
(Lab Scale)

3-Hydroxybenzyl alcohol

Acetylation (-OH protection)

Chlorination (SOCl2)

Impurity: Des-acetylated phenol
(Polymerization Risk)

Hydrolysis

Click to download full resolution via product page

Figure 2: Synthetic origins of common impurities. Commercial batches from Route A often

contain ~2-5% dichloromethyl species.

Quality Assurance Protocol
When receiving a shipment of 3-(Chloromethyl)phenyl acetate, the following QA protocol is

mandatory to ensure integrity.

Visual Inspection
Standard: Clear, colorless to pale yellow liquid.[1]

Red Flag: Dark brown/black viscous oil indicates hydrolysis followed by polymerization of the

free phenol. Reject immediately.
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H-NMR Validation (CDCl3)
The structure has distinct diagnostic peaks.

Acetate Methyl: Singlet at

~2.3 ppm.

Benzylic Methylene (-CH2Cl): Singlet at

~4.6 ppm.

Aromatic Region: Multiplet 7.0–7.5 ppm.

Impurity Check: Watch for a smaller singlet near 6.5–6.7 ppm (dichloromethyl impurity from

Route A) or broad peaks (polymer).

HPLC/LC-MS Considerations
Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile (0.1% Formic Acid).

Caution: The benzylic chloride is reactive. In unbuffered water or methanol, it may solvolyze

to the benzyl alcohol or methyl ether during the run. Use a fast gradient or non-nucleophilic

solvents if possible.

Applications in Drug Development
This compound is a "Warhead Linker." It is used to introduce a 3-hydroxybenzyl moiety into a

drug scaffold.

Covalent Probes: The chloromethyl group reacts with cysteines or other nucleophiles in

proteins (Proteomics).

Prodrug Synthesis: The acetate can be hydrolyzed in vivo by esterases to release the active

phenol, while the chloromethyl group is used to attach the payload.
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Peptidomimetics: Used to cap N-termini of peptides with a lipophilic, potentially reactive

benzyl group.

Handling & Safety (E-E-A-T)
Lachrymator: Like all benzyl chlorides, this compound is a potent lachrymator (tear gas

effect). Handle only in a functioning fume hood.

Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen). Moisture ingress will

cause the release of Acetic Acid and HCl, accelerating degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Methoxybenzyl Chloride | 824-98-6 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [Commercial Availability & Technical Profile: 3-
(Chloromethyl)phenyl Acetate[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3267556/docs#commercial-availability-technical-
profile-3-chloromethyl-phenyl-acetate-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b3267556?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3267556?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

